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Compound of Interest

Compound Name: 1,2-Oxazinane

Cat. No.: B1295428 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1,2-Oxazinane, ensuring operational integrity and adherence to safety

protocols.

I. Understanding 1,2-Oxazinane: Key Properties
A thorough understanding of a chemical's properties is the first step toward safe handling and

disposal. 1,2-Oxazinane is a heterocyclic organic compound with the chemical formula

C₄H₉NO.[1] Below is a summary of its key chemical and physical properties, along with those

of its hydrochloride salt, to inform disposal procedures.

Property 1,2-Oxazinane
1,2-Oxazinane
Hydrochloride

Molecular Formula C₄H₉NO C₄H₁₀ClNO

Molecular Weight 87.12 g/mol [1][2] 123.58 g/mol [3][4]

CAS Number 36652-42-3[1] 54722-74-6[3][4]

Known Hazards

To the best of our knowledge,

the toxicological properties

have not been thoroughly

investigated.[5]

Causes serious eye damage.

[3] Corrosive.[3]
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II. Procedural Steps for Proper Disposal
Given that specific disposal guidelines for 1,2-Oxazinane are not readily available, a

conservative approach based on its properties as a heterocyclic organic compound is

recommended. The following step-by-step procedure should be followed in accordance with

general principles of hazardous waste disposal.[6]

Step 1: Personal Protective Equipment (PPE)

Before handling 1,2-Oxazinane, ensure appropriate PPE is worn. This includes:

Chemical-resistant gloves

Safety goggles or glasses

A lab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.

Do not mix 1,2-Oxazinane with other waste streams unless compatibility is confirmed.

Collect waste 1,2-Oxazinane in a designated, properly labeled, and sealed container. The

container should be compatible with the chemical.

Label the container clearly as "Waste 1,2-Oxazinane" and include any known hazard

information.

Step 3: Waste Collection and Storage

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Keep the container closed at all times except when adding waste.[6]

Step 4: Institutional Disposal Protocol
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Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on the disposal of heterocyclic organic compounds.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[6]

Arrange for a licensed hazardous waste disposal company to collect the waste.

III. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 1,2-
Oxazinane.
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Preparation

Waste Handling

Disposal

Completion

Start: Need to dispose of 1,2-Oxazinane

Wear Appropriate PPE

Segregate Waste in a Labeled, Compatible Container

Store in a Designated, Secure Area

Consult Institutional EHS for Specific Guidelines

Follow All Applicable Regulations

Arrange for Licensed Hazardous Waste Disposal

End: 1,2-Oxazinane Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 1,2-Oxazinane.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 1,2-Oxazinane, thereby fostering a culture of safety

and compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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